Cas no 749261-96-9 (methyl 4H-thieno3,2-bpyrrole-2-carboxylate)

methyl 4H-thieno3,2-bpyrrole-2-carboxylate structure
749261-96-9 structure
Product Name:methyl 4H-thieno3,2-bpyrrole-2-carboxylate
CAS No:749261-96-9
MF:C8H7NO2S
MW:181.211680650711
CID:1117072
PubChem ID:12110979
Update Time:2025-04-20

methyl 4H-thieno3,2-bpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4H-Thieno[3,2-b]pyrrole-2-carboxylic acid methyl ester
    • methyl 4H-thieno3,2-bpyrrole-2-carboxylate
    • OSZRKQNJIOWIFE-UHFFFAOYSA-N
    • AT36396
    • EN300-191350
    • SCHEMBL1245204
    • methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate
    • methyl4H-thieno[3,2-b]pyrrole-2-carboxylate
    • Z335829208
    • 749261-96-9
    • DB-358309
    • Inchi: 1S/C8H7NO2S/c1-11-8(10)7-4-5-6(12-7)2-3-9-5/h2-4,9H,1H3
    • InChI Key: OSZRKQNJIOWIFE-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC2=C1C=CN2

Computed Properties

  • Exact Mass: 181.01974964g/mol
  • Monoisotopic Mass: 181.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 70.3Ų

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